Cas no 100072-54-6 (Benzenebutanoic acid,4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-)
100072-54-6 structure
Product Name:Benzenebutanoic acid,4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-
CAS No:100072-54-6
MF:C14H13NO4
MW:259.257323980331
CID:134639
PubChem ID:19938957
Update Time:2024-11-04
Benzenebutanoic acid,4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid,4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-
- 2-[4-(2,5-dioxopyrrol-1-yl)phenyl]butanoic acid
- 4-N-Maleimidophenyl butanoic acid
- 4-(2,5-dioxo-2H-pyrrol-1(5H)-yl)phenyl butyrate
- A16144
- FT-0604066
- PubChem11831
- SureCN3414901
- 4-Maleimidophenylbutyric acid
- 2-[4-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]butanoic acid
- 100072-54-6
- DTXSID00601435
- SCHEMBL3414901
- 2-(4-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl)butanoic acid
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- Inchi: 1S/C14H13NO4/c1-2-11(14(18)19)9-3-5-10(6-4-9)15-12(16)7-8-13(15)17/h3-8,11H,2H2,1H3,(H,18,19)
- InChI Key: JTXKSTIGCAWIEQ-UHFFFAOYSA-N
- SMILES: OC(C(CC)C1C=CC(=CC=1)N1C(C=CC1=O)=O)=O
Computed Properties
- Exact Mass: 259.08449
- Monoisotopic Mass: 259.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 74.7Ų
Experimental Properties
- PSA: 74.68
Benzenebutanoic acid,4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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